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Compound of Interest

Compound Name: Hexamethyleneimine

Cat. No.: B121469 Get Quote

Hexamethyleneimine: Technical Support Center
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of Hexamethyleneimine in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Hexamethyleneimine and what are its primary hazards?

Hexamethyleneimine (CAS No. 111-49-9) is a cyclic secondary amine.[1] It is a clear,

colorless to light yellow liquid with an ammonia-like odor.[2][3] The primary hazards associated

with this chemical are:

Flammability: It is a highly flammable liquid and vapor, with a flash point of 18°C (64.4°F).[4]

[5] Vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[5][6]

Corrosivity: It causes severe skin burns and serious eye damage.[6]

Toxicity: It is toxic if inhaled and harmful or fatal if swallowed.[4][6] It may also cause

respiratory irritation.[6]

Q2: What are the proper storage conditions for Hexamethyleneimine?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b121469?utm_src=pdf-interest
https://www.benchchem.com/product/b121469?utm_src=pdf-body
https://www.benchchem.com/product/b121469?utm_src=pdf-body
https://www.benchchem.com/product/b121469?utm_src=pdf-body
https://www.benchchem.com/product/b121469?utm_src=pdf-body
https://datasheets.scbt.com/sc-250108.pdf
https://www.lookchem.com/casno111-49-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852841.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/h10401
https://www.fishersci.com/store/msds?partNumber=AC120595000&productDescription=HEXAMETHYLENEIMINE%2C+99%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC120595000&productDescription=HEXAMETHYLENEIMINE%2C+99%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-HMI-Hexamethyleneimine-Safety-Data-Sheet.pdf
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-HMI-Hexamethyleneimine-Safety-Data-Sheet.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/h10401
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-HMI-Hexamethyleneimine-Safety-Data-Sheet.pdf
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-HMI-Hexamethyleneimine-Safety-Data-Sheet.pdf
https://www.benchchem.com/product/b121469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hexamethyleneimine should be stored in a designated "Flammables area" or "Poison room".

[2][3][5] Key storage requirements include:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6]

Store away from heat, sparks, open flames, and other ignition sources.[5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Protect containers from physical damage and check regularly for leaks.[1]

Q3: What personal protective equipment (PPE) is required when handling

Hexamethyleneimine?

Appropriate PPE must be worn at all times when handling Hexamethyleneimine to prevent

any personal contact.[1] This includes:

Task / Exposure Scenario
Recommended Personal Protective
Equipment (PPE)

General Handling / Transfers

Chemical safety goggles and a face shield.[1][6]

Chemical-resistant gloves (e.g., Butyl rubber;

avoid Latex, Nitrile, PVC).[6] Flame-retardant

lab coat or chemical-resistant suit.[6] Safety

footwear or rubber boots.[1]

Potential for Inhalation

Use only in a chemical fume hood or a well-

ventilated area.[1][5][6] If ventilation is

inadequate or for uncontrolled releases, a

NIOSH/MSHA-approved positive-pressure air-

supplied respirator is required.[6][7]

Spill Cleanup

Full body protective clothing with breathing

apparatus.[1] Fully encapsulating, vapor-

protective clothing for spills without fire.[6]
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Q4: What materials are incompatible with Hexamethyleneimine?

Avoid contact with strong oxidizing agents and strong acids.[5] It may also be incompatible with

isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and

acid halides.[8] Contact with strong reducing agents, like hydrides, can generate flammable

hydrogen gas.[8]

Troubleshooting Guides
Q5: What is the immediate first aid response for skin or eye contact?

Skin Contact: Immediately take off all contaminated clothing.[5][6] Flush the skin with large

amounts of water for at least 15 minutes, using a safety shower if available.[1][9] Seek

immediate medical attention.[6][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[6][9] Continue rinsing and seek immediate medical

attention.[6][9]

Q6: What should I do in case of inhalation or accidental ingestion?

Inhalation: Remove the person from the contaminated area to fresh air.[1][6] Keep them

warm, rested, and in a position comfortable for breathing.[1][6] If breathing is difficult or

stops, provide artificial respiration.[7] Call a poison center or doctor immediately.[6]

Ingestion: Do NOT induce vomiting.[1][9] Rinse the victim's mouth thoroughly with water.[6] If

the person is conscious, have them drink plenty of water.[8] Seek immediate medical

attention.[1][9]

Q7: How should I respond to a small chemical spill in the lab?

For a small spill (<4 L) that you are trained and comfortable cleaning up:

Alert personnel in the immediate area.

Eliminate all ignition sources (no smoking, flares, sparks, or flames).[6][8]

Ensure adequate ventilation.[1]
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Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and

eye/face protection.[5][6]

Contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite.

[1][8] Do not use organic absorbents like sawdust, as they can react with amines.[1]

Use only non-sparking tools to collect the absorbed material into a labeled, sealable

container for hazardous waste disposal.[5][6][8]

Clean the spill area and decontaminate equipment.[10]

Q8: When is a spill considered major and requires evacuation?

A spill is considered major and requires immediate evacuation and emergency response if:

The spill is large (>4 L) or involves a significant release.[11]

The spill is in a public or poorly ventilated area.[11]

The material is highly toxic, and you are not equipped to handle it.[11]

There is a fire or a high risk of fire/explosion.[8]

You are not trained or comfortable with the cleanup procedure.[11] In such cases, evacuate

the area, alert emergency responders, and inform them of the location and nature of the

hazard.[1]

Data Presentation
Table 1: Physical and Chemical Properties of Hexamethyleneimine
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Property Value Reference

CAS Number 111-49-9 [4]

Molecular Formula C₆H₁₃N [2]

Molecular Weight 99.17 g/mol [2]

Appearance
Clear colorless to light yellow

liquid
[2][3]

Odor Ammonia-like [2][3]

Boiling Point 138 °C at 749 mmHg [3][4]

Melting Point -37 °C [2][3]

Flash Point 18 °C (64.4 °F) - closed cup [4]

Density 0.88 g/mL at 25 °C [3][4]

Vapor Pressure 7.4 mmHg at 21.1 °C [3][4]

Water Solubility Soluble [2][8]

Explosive Limits 1.6 - 9.9% (V) [2]

Experimental Protocols
Protocol: Minor Spill Cleanup Procedure for Hexamethyleneimine

This protocol details the steps for cleaning up a minor spill (<4 L) of Hexamethyleneimine
inside a certified chemical fume hood.

1. Immediate Response & Preparation:

1.1. Cease all work and alert colleagues in the immediate vicinity.
1.2. Post a warning sign on the fume hood sash.
1.3. Confirm all ignition sources in the area are turned off.[6][8]
1.4. Don the appropriate PPE: chemical safety goggles, face shield, butyl rubber gloves, and
a flame-retardant lab coat.[6] Ensure the fume hood is operating correctly.

2. Spill Containment:
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2.1. Retrieve the chemical spill kit.
2.2. Gently surround the spill with a non-combustible absorbent material such as vermiculite,
sand, or earth to prevent it from spreading.[1][8]

3. Absorption and Collection:

3.1. Apply the absorbent material over the entire spill, working from the outside in.
3.2. Allow sufficient time for the Hexamethyleneimine to be fully absorbed.
3.3. Using non-sparking tools (e.g., plastic scoop), carefully collect the saturated absorbent
material.[5][6]
3.4. Place the contaminated material into a heavy-duty, labeled polyethylene bag or
container for hazardous waste.[10][12]

4. Decontamination:

4.1. Wipe the spill surface with a cloth or spill pad dampened with a suitable solvent (e.g.,
water, if appropriate), placing the used pad into the hazardous waste container.[12]
4.2. Perform a final wipe-down of the area.
4.3. Decontaminate all tools used during the cleanup before returning them to the spill kit.
[12]

5. Waste Disposal and Reporting:

5.1. Securely seal the hazardous waste container.
5.2. Label the container clearly as "Hazardous Waste: Hexamethyleneimine Spill Debris".
5.3. Arrange for disposal through your institution's Environmental Health & Safety (EHS)
office.[5]
5.4. Document the spill and cleanup procedure as required by your institution.

Workflow Visualization
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Hexamethyleneimine Spill Response Workflow

Minor Spill Protocol Major Spill Protocol

Spill Occurs

Assess Spill
- Size?

- Location?
- Fire Risk?

Minor Spill
(<4L, Contained, No Fire Risk)

Minor

Major Spill
(>4L, Poor Ventilation, Fire Risk)

Major

1. Alert Area Personnel 1. EVACUATE Immediately

2. Don Appropriate PPE

3. Eliminate Ignition Sources

4. Contain with Inert Absorbent

5. Collect with Non-Sparking Tools

6. Dispose as Hazardous Waste

2. Alert Emergency Responders
(e.g., 911, EHS)

3. Inform Responders of Hazard

4. Isolate the Area

Click to download full resolution via product page

Caption: Workflow for handling minor and major spills of Hexamethyleneimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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